Cas no 1423015-66-0 ((2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide dihydrochloride)

• Product Name: (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide dihydrochloride
• CAS No: 1423015-66-0
• MF: C₁₅H₁₈ClN₃O
• MW: 291.775922298431
• CID: 5209078
• PubChem ID: 71757390
• Update Time: 2025-07-22

(2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-phenyl-N-(pyridin-2-ylmethyl)propanamide dihydrochloride
• (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide dihydrochloride

• Inchi： 1S/C15H17N3O.ClH/c16-14(10-12-6-2-1-3-7-12)15(19)18-11-13-8-4-5-9-17-13;/h1-9,14H,10-11,16H2,(H,18,19);1H/t14-;/m0./s1
• InChI Key： SHWNGDMUKKAOJZ-UQKRIMTDSA-N
• SMILES： C(C1C=CC=CC=1)[C@H](N)C(=O)NCC1N=CC=CC=1.Cl

Additional information on (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide dihydrochloride

Introduction to (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide dihydrochloride (CAS No. 1423015-66-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the realm of medicinal chemistry. One such compound, (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide dihydrochloride, identified by its CAS number 1423015-66-0, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial research settings.

The molecular structure of (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide dihydrochloride is characterized by a chiral center at the (2S) configuration, which is a critical factor in determining its pharmacological properties. The presence of a phenyl group and a pyridine ring further enhances its potential for interaction with biological targets. These structural features contribute to its versatility in drug design and development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate various biological pathways. (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide dihydrochloride has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. Preliminary studies have demonstrated its ability to interact with targets such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are crucial in regulating immune cell function.

The pharmacokinetic profile of this compound is another area of interest. Its dihydrochloride salt form enhances solubility, which is essential for formulation development and improving bioavailability. This property makes it an attractive candidate for oral administration, a route that is often preferred for therapeutic agents due to patient compliance and ease of use.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and specificity of (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide dihydrochloride towards various biological targets. Molecular docking studies have shown that this compound can effectively bind to pockets on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. This suggests that it may have anti-inflammatory properties comparable to existing therapeutics but with potentially improved selectivity and efficacy.

The synthesis of (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantiomeric purity. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical outcome. Researchers have explored various synthetic routes, including asymmetric hydrogenation and enzymatic resolution, to optimize the production process.

In vitro studies have provided valuable insights into the biological activity of this compound. For instance, experiments conducted on cell lines derived from hematopoietic stem cells have revealed that it can modulate the expression of genes associated with differentiation and proliferation. These findings are particularly relevant in the context of developing treatments for blood disorders and immune deficiencies.

The potential therapeutic applications of (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide dihydrochloride extend beyond inflammation and cancer. Research has also explored its role in neuroprotection, where it has shown promise in models of Parkinson's disease by attenuating oxidative stress and neuroinflammation. The compound's ability to cross the blood-brain barrier further enhances its appeal as a candidate for central nervous system disorders.

Evaluation of the safety profile is crucial before moving from preclinical to clinical stages. Toxicological studies have been conducted to assess acute and chronic toxicity, as well as potential side effects. These assessments help in determining the maximum tolerated dose (MTD) and identifying any adverse effects that may need monitoring during clinical trials.

The integration of machine learning algorithms has revolutionized drug discovery by enabling high-throughput screening of large compound libraries. Predictive models have been developed to identify compounds with similar properties to known active molecules, thereby expediting the identification of novel candidates like (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide dihydrochloride. These models take into account various parameters such as physicochemical properties, pharmacokinetic profiles, and target interactions.

The regulatory landscape for new drug development is stringent but well-defined, ensuring that only safe and effective compounds reach the market. Regulatory agencies require comprehensive data on efficacy, safety, quality, and manufacturing processes before approving a new drug candidate. This rigorous evaluation process helps maintain high standards in pharmaceuticals while ensuring patient safety.

In conclusion, (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide dihydrochloride represents a significant advancement in medicinal chemistry with its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas, including inflammation, cancer, neurodegenerative diseases, and immune disorders. Continued research into its mechanisms of action, synthetic optimization, pharmacokinetic properties, and clinical efficacy will further solidify its role as a valuable asset in the pharmaceutical industry.